Cas no 346451-15-8 (Cetirizine impurity D)

• Product Name: Cetirizine impurity D
• CAS No: 346451-15-8
• MF: C₃₀H₂₈N₂Cl₂
• MW: 487.463
• MDL: MFCD03844641
• CID: 302646
• PubChem ID: 24720891
• Update Time: 2025-06-24

Cetirizine impurity D Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[(4-chlorophenyl)phenylmethyl]-
• 1,4-Bis[(4-chlorophenyl)phenylmethyl]piperazine
• 1,4-bis((4-chlorophenyl)(phenyl)methyl)piperazine
• 1,4-Bis[(4-chlorophenyl)phenylmethyl]-piperazine dihydrochloride
• 1,4-BIS[(4-CHLOROPHENYL)PHENYLMETHYL]PIPERAZINE DIHYDROCHLORIDE,
• 1,4-bis[(4-chlorophenyl)-phenylmethyl]piperazine,dihydrochloride
• A00131
• CTK8E3135
• G78647
• 1,4-Bis((4-chlorophenyl)(phenyl)methyl)piperazine dihydrochloride
• 346451-15-8
• 1,4-bis(4-Chlorobenzhydryl)piperazine
• C30H30Cl4N2
• CETIRIZINE IMPURITY D 2HCL
• AKOS027340116
• 1,4-bis[(4-chlorophenyl)-phenylmethyl]piperazine;dihydrochloride
• BS-51024
• MFCD03844641
• 1,4-Bis((4-chlorophenyl)(phenyl)methyl)piperazinedihydrochloride
• DA-06591
• 1,4-BIS[(4-CHLOROPHENYL)PHENYLMETHYL]PIPERAZINE DIHYDROCHLORIDE
• 856841-95-7
• Cetirizine Impurity D DiHCl
• Cetirizine impurity D

• MDL： MFCD03844641
• Inchi： InChI=1S/C30H28Cl2N2/c31-27-15-11-25(12-16-27)29(23-7-3-1-4-8-23)33-19-21-34(22-20-33)30(24-9-5-2-6-10-24)26-13-17-28(32)18-14-26/h1-18,29-30H,19-22H2
• InChI Key： ZHKWYPRSELVIIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(C(C2C=CC=CC=2)C2C=CC(=CC=2)Cl)CC1

Computed Properties

• Exact Mass: 558.11600
• Monoisotopic Mass: 558.116310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
• PSA: 6.48000
• LogP: 8.96980

Cetirizine impurity D Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature